Cas no 219754-00-4 (tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate)
219754-00-4 structure
Product Name:tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
CAS No:219754-00-4
MF:C13H23NO3
MW:241.326624155045
MDL:MFCD17676439
CID:3038356
PubChem ID:10610144
Update Time:2025-04-21
tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- D97018
- t-Butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
- tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
- (1R,2S,5S)-3-Boc-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane
- MFCD17676439
- CS-0147166
- 219754-00-4
- PS-19814
-
- MDL: MFCD17676439
- Inchi: 1S/C13H23NO3/c1-12(2,3)17-11(16)14-6-8-10(9(14)7-15)13(8,4)5/h8-10,15H,6-7H2,1-5H3/t8-,9+,10-/m0/s1
- InChI Key: PVEJENBJVXZISA-AEJSXWLSSA-N
- SMILES: OC[C@@H]1[C@@H]2[C@H](CN1C(=O)OC(C)(C)C)C2(C)C
Computed Properties
- Exact Mass: 241.16800
- Monoisotopic Mass: 241.16779360Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.77000
- LogP: 1.80810
tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM558633-1g |
tert-Butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate |
219754-00-4 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM558633-5g |
tert-Butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate |
219754-00-4 | 95%+ | 5g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | Y1007421-100mg |
tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate |
219754-00-4 | 97% | 100mg |
$180 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007421-250MG |
tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate |
219754-00-4 | 97% | 250mg |
$275 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007421-500MG |
tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate |
219754-00-4 | 97% | 500mg |
$465 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007421-1G |
tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate |
219754-00-4 | 97% | 1g |
$695 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007421-5G |
tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate |
219754-00-4 | 97% | 5g |
$2110 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007421-10G |
tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate |
219754-00-4 | 97% | 10g |
$3475 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007421-250mg |
tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate |
219754-00-4 | 97% | 250mg |
$275 | 2025-02-28 | |
| 1PlusChem | 1P01JUUB-100mg |
tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate |
219754-00-4 | 97.00% | 100mg |
$163.00 | 2023-12-18 |
tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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